Cas no 165108-01-0 (6-(Trifluoromethyl)benzo[b]thiophen-3-amine)

• Product Name: 6-(Trifluoromethyl)benzo[b]thiophen-3-amine
• CAS No: 165108-01-0
• MF: C₉H₆F₃NS
• MW: 217.210851192474
• MDL: MFCD24638507
• CID: 4817314
• Update Time: 2026-02-27

6-(Trifluoromethyl)benzo[b]thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)benzo[b]thiophen-3-amine
• 6-(trifluoromethyl)-1-benzothiophen-3-amine
• Benzo[b]thiophen-3-amine, 6-(trifluoromethyl)-

• MDL： MFCD24638507
• Inchi： 1S/C9H6F3NS/c10-9(11,12)5-1-2-6-7(13)4-14-8(6)3-5/h1-4H,13H2
• InChI Key： SJOOKFNHLSDUQD-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C(F)(F)F)=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• XLogP3: 3.1
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-(Trifluoromethyl)benzo[b]thiophen-3-amine

Recent Advances in the Study of 6-(Trifluoromethyl)benzo[b]thiophen-3-amine (CAS: 165108-01-0) and Its Applications in Chemical Biology and Medicine

The compound 6-(Trifluoromethyl)benzo[b]thiophen-3-amine (CAS: 165108-01-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the importance of 6-(Trifluoromethyl)benzo[b]thiophen-3-amine as a key intermediate in the synthesis of various bioactive molecules. Its trifluoromethyl group and benzo[b]thiophene core structure make it a valuable scaffold for designing novel inhibitors and modulators of biological targets. Researchers have successfully utilized this compound in the development of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics.

One of the most notable applications of 6-(Trifluoromethyl)benzo[b]thiophen-3-amine is in the field of oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the synthesis of potent EGFR inhibitors. The compound's ability to interact with the ATP-binding site of EGFR was found to be enhanced by the presence of the trifluoromethyl group, which improves both binding affinity and metabolic stability.

In addition to its anticancer potential, recent research has explored the compound's utility in central nervous system (CNS) disorders. The benzo[b]thiophene moiety has shown promising interactions with various neurotransmitter receptors, making 6-(Trifluoromethyl)benzo[b]thiophen-3-amine a candidate for developing novel psychotropic medications. Computational modeling studies have revealed its potential to cross the blood-brain barrier, a crucial factor for CNS drug development.

The synthetic pathways for 6-(Trifluoromethyl)benzo[b]thiophen-3-amine have also seen significant improvements in recent years. A 2022 publication in Organic Process Research & Development described an optimized, scalable synthesis route that significantly reduces production costs while maintaining high purity. This advancement is particularly important for potential industrial-scale applications of the compound.

Pharmacokinetic studies of derivatives containing the 6-(Trifluoromethyl)benzo[b]thiophen-3-amine scaffold have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The trifluoromethyl group appears to confer improved metabolic stability compared to non-fluorinated analogs, potentially leading to better in vivo performance of drug candidates incorporating this structural motif.

Looking forward, researchers are investigating the use of 6-(Trifluoromethyl)benzo[b]thiophen-3-amine in targeted drug delivery systems. Its chemical properties make it suitable for conjugation with various drug carriers, potentially enabling more precise delivery of therapeutic agents to specific tissues or cells. This approach could significantly enhance treatment efficacy while minimizing side effects.

In conclusion, 6-(Trifluoromethyl)benzo[b]thiophen-3-amine (CAS: 165108-01-0) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable building block for future drug discovery efforts. Continued research into its applications and optimization of its derivatives will likely yield important therapeutic candidates in multiple disease areas.